Cas no 94-10-0 (1,3-Benzenediamine,4-[2-(4-ethoxyphenyl)diazenyl]-)

• Product Name: 1,3-Benzenediamine,4-[2-(4-ethoxyphenyl)diazenyl]-
• CAS No: 94-10-0
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 804146
• PubChem ID: 16837
• Update Time: 2025-04-19

1,3-Benzenediamine,4-[2-(4-ethoxyphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-[2-(4-ethoxyphenyl)diazenyl]-
• 4-[(4-ethoxyphenyl)diazenyl]benzene-1,3-diamine
• DIO-LDL
• P-ETHOXYCHRYSOIDIN,INDICATOR
• 2,4-diamino-4'-ethoxy-azobenzene
• 2'.4'-Diamino-4-aethoxy-azobenzol
• 4-(4-Aethoxy-phenylazo)-m-phenylendiamin
• 4-(4-ethoxy-phenylazo)-m-phenylenediamine
• 4'-Ethoxy-2,4-diaminoazobenzol
• Carmurit
• Cystural
• Diamazol
• Diaphenyl
• Ethoxazene
• Etoxazene
• Pyraseptic
• Salvuron
• Serenium
• Urocarmin
• 4-((4-ETHOXYPHENYL)AZO)-1,3-BENZENEDIAMINE
• m-Phenylenediamine, {4-[(p-ethoxyphenyl)azo]-,} monohydrochloride
• CHEBI:135053
• (E)-4-((4-ethoxyphenyl)diazenyl)benzene-1,3-diamine
• S. N. 612
• NS00040035
• SN-612
• NSC-190374
• SR-01000944445
• Etoxazeno
• Q27290563
• Serenium hydrochloride
• m-Phenylenediamine, 4-(p-ethoxyphenylazo)-
• p-Athoxychrysoidin
• MLS006010006
• U1T1YZ4796
• NCGC00160548-01
• Etoxazenum
• ETHOXAZENE [MI]
• 1238467-62-3
• ETOXAZENE [WHO-DD]
• DTXCID3026223
• Chrysoidine, 4'-ethoxy-
• Etoxazene [INN]
• 2,4-Diamino-4'-ethoxyazobenzene
• 4-[(E)-(4-Ethoxyphenyl)diazenyl]-1,3-benzenediamine-
• CHEMBL2356984
• SR-01000944445-1
• Acidotest
• 1, 3-Benzenediamine, {4-[(4-ethoxyphenyl)azo]-,} monohydrochloride
• EINECS 202-304-0
• 4-16-00-00562 (Beilstein Handbook Reference)
• 4-[(E)-(4-ethoxyphenyl)azo]benzene-1,3-diamine
• UNII-U1T1YZ4796
• 1, 4-[(4-ethoxyphenyl)azo]-
• SMR004701088
• m-Phenylenediamine, 4-[(p-ethoxyphenyl)azo]-
• AKOS032958017
• SCHEMBL27117
• NSC 190374
• DTXSID5046223
• 4-P-PHENETHYLAZO-M-PHENYLENEDIAMINE
• 4-[(p-Ethoxyphenyl)azo]-m-phenylenediamine
• 4-((4-Ethoxyphenyl)diazenyl)-1,3-benzenediamine
• SN 612
• SCHEMBL27116
• CAS-94-10-0
• 1,3-Benzenediamine, 4-((4-ethoxyphenyl)azo)-
• p-Ethoxy-2,4-diaminoazobenzene
• NSC190374
• 4-(p-Ethoxyphenylazo)-m-phenylenediamine
• NSC7214
• AKOS003621149
• BRN 1843191
• Tox21_111891
• 4-((P-ETHOXYPHENYL)AZO)-M-PHENYLENEDIAMINE
• DTXSID001043724
• 94-10-0
• CHEMBL1360840
• 4-p-Phenetylazo-m-phenylenediamine
• Etoxazeno [INN-Spanish]
• 4-(4-ETHOXY-PHENYLAZO)-BENZENE-1,3-DIAMINE
• {4-[(p-Ethoxyphenyl)azo]-m-phenylenediamine} monohydrochloride
• 4-[(1E)-2-(4-Ethoxyphenyl)diazenyl]-1,3-benzenediamine
• 4'-Ethoxy-2,4-diaminoazobenzene
• {4-[(p-Ethoxyphenyl)azo]-m-phenylenediamine} hydrochloride
• WLN: ZR CZ DNUNR DO2
• P-ETHOXYCHRYSOIDIN
• 4-(p-Ethoxyphenylazo)-m-phenylenediamine, hydrochloride
• Cystural B
• p-Ethoxychrysoidine
• Etoxazenum [INN-Latin]

• Inchi： 1S/C14H16N4O/c1-2-19-12-6-4-11(5-7-12)17-18-14-8-3-10(15)9-13(14)16/h3-9H,2,15-16H2,1H3/b18-17+
• InChI Key： GAWOVNGQYQVFLI-ISLYRVAYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 256.13200
• Monoisotopic Mass: 256.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 2.7
• Topological Polar Surface Area: 86A^2

Experimental Properties

• Refractive Index: 1.614
• PSA: 85.99000
• LogP: 4.82750